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Compound of Interest

Compound Name: [(2)-2-nitroprop-1-enyllbenzene

Cat. No.: B7813920

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of antibiotic-resistant bacteria presents a significant global health challenge,
necessitating the discovery of novel antimicrobial agents. Compounds featuring a 3-
nitrostyrene moiety have long been recognized for a variety of biological activities, including
antibacterial, antifungal, and anticancer properties.[1][2] Recent research has focused on [3-
methyl-B-nitrostyrene derivatives, which have demonstrated enhanced antibacterial efficacy,
particularly against Gram-positive bacteria, when compared to their unsubstituted 3-
nitrostyrene analogues.[2][3] The addition of the B-methyl group appears to significantly
improve the minimum inhibitory concentrations (MIC) of these compounds.[2] This document
provides an overview of their mechanism of action, structure-activity relationships, and key
experimental protocols for their synthesis and evaluation.

Mechanism of Action

The precise antibacterial mechanism of 3-methyl-f-nitrostyrene derivatives is multifaceted and
not fully elucidated. However, several key pathways have been proposed. The electrophilic
nature of the nitrovinyl group is crucial for their biological activity.[4]

o Redox Cycling and Oxidative Stress: The nitro group can undergo enzymatic reduction within
the bacterial cell, leading to the formation of nitro radical anions and other reactive oxygen
species (ROS).[4] This induces significant oxidative stress, causing damage to cellular
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components like DNA and proteins, ultimately leading to cell death. A clear correlation
between the redox potentials and antibacterial activity has been established for this class of
compounds.[2][3]

Enzyme Inhibition: Certain [3-nitrostyrene derivatives act as inhibitors of protein tyrosine
phosphatases (PTPs), which are critical enzymes in bacterial signal transduction pathways.
[5][6] By inhibiting PTPs, these compounds can disrupt essential cellular functions.

Quorum Sensing (QS) Inhibition: Some derivatives have been shown to interfere with
bacterial quorum sensing systems.[7] QS is a cell-to-cell communication mechanism that
regulates virulence factor production and biofilm formation. By inhibiting QS, these
compounds can reduce bacterial pathogenicity without directly killing the cells, which may
reduce the selective pressure for resistance.[7] For instance, specific derivatives can
significantly decrease the production of virulence factors like prodigiosin and inhibit biofilm
formation in pathogens such as Serratia marcescens.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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